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Compound of Interest

Compound Name: 2,4,5-Trifluorobenzylamine

Cat. No.: B066061 Get Quote

This guide provides immediate, essential safety protocols and logistical plans for the handling

and disposal of 2,4,5-Trifluorobenzylamine, tailored for researchers, scientists, and drug

development professionals. The following procedures are designed to ensure a safe laboratory

environment and compliance with standard safety regulations.
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Property Value Source

Molecular Formula C₇H₆F₃N [1]

Molecular Weight 161.12 g/mol [1][2]

Appearance Likely a liquid or solid

Hazards

Causes severe skin burns and

eye damage.[1][3] May cause

respiratory irritation.[2] Harmful

if swallowed. Corrosive.[3]

Storage

Store in a cool, well-ventilated

place.[4][5][6] Keep container

tightly closed.[3][4][5] Store

locked up.[3][5][6]

Recommended to store in a

corrosives area.[3]

Incompatible Materials
Strong oxidizing agents, strong

acids, acid chlorides.[3][6]

Personal Protective Equipment (PPE)
When handling 2,4,5-Trifluorobenzylamine, a comprehensive PPE strategy is crucial to

prevent exposure. The following equipment should be worn at all times.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/2_4_6-Trifluorobenzylamine
https://pubchem.ncbi.nlm.nih.gov/compound/2_4_6-Trifluorobenzylamine
https://www.capotchem.cn/doc/msds_244022-72-8.do
https://pubchem.ncbi.nlm.nih.gov/compound/2_4_6-Trifluorobenzylamine
https://www.fishersci.com/store/msds?partNumber=AAH26513&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.capotchem.cn/doc/msds_244022-72-8.do
https://www.fishersci.com/store/msds?partNumber=AAH26513&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.merckmillipore.com/Web-CN-Site/en_US/-/CNY/ShowDocument-File?ProductSKU=MDA_CHEM-807839&DocumentType=MSD&DocumentId=807839_SDS_SG_EN.PDF&DocumentUID=356570058&Language=EN&Country=SG&Origin=null
https://www.fishersci.com/store/msds?partNumber=AC347390050&productDescription=2%2C4%2C6-TRIFLUOROBENZONITRI+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC305660050&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAH26513&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.merckmillipore.com/Web-CN-Site/en_US/-/CNY/ShowDocument-File?ProductSKU=MDA_CHEM-807839&DocumentType=MSD&DocumentId=807839_SDS_SG_EN.PDF&DocumentUID=356570058&Language=EN&Country=SG&Origin=null
https://www.fishersci.com/store/msds?partNumber=AC347390050&productDescription=2%2C4%2C6-TRIFLUOROBENZONITRI+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAH26513&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC347390050&productDescription=2%2C4%2C6-TRIFLUOROBENZONITRI+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC305660050&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAH26513&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAH26513&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC305660050&countryCode=US&language=en
https://www.benchchem.com/product/b066061?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b066061?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


PPE Category Specific Requirements

Eye and Face Protection

Wear chemical safety goggles that meet ANSI

Z.87.1 or European Standard EN166 standards.

[7] A face shield should be worn over safety

glasses when there is a risk of splashing or a

highly exothermic reaction.[7][8] Ensure

eyewash stations are readily accessible.[3]

Skin and Body Protection

Wear appropriate protective gloves and clothing

to prevent skin exposure.[3][5] Disposable nitrile

gloves provide short-term protection against a

broad range of chemicals.[7] For prolonged

contact, consult the glove manufacturer's

chemical resistance guide.[7] A lab coat or

chemical-resistant apron should be worn.[7][8]

Closed-toe shoes and long pants are

mandatory.[7]

Respiratory Protection

All handling of 2,4,5-Trifluorobenzylamine

should be conducted in a well-ventilated area,

preferably within a chemical fume hood.[3][4][6]

If exposure limits are exceeded or if irritation is

experienced, a NIOSH/MSHA or European

Standard EN 149 approved respirator is

required.[2][3][5]

Operational Plan: Step-by-Step Handling Procedure
A systematic approach to handling 2,4,5-Trifluorobenzylamine is essential to minimize risks.

Preparation:

Ensure that a current Safety Data Sheet (SDS) for 2,4,5-Trifluorobenzylamine or a

closely related isomer is available and has been reviewed.

Work should be conducted in a designated area, such as a chemical fume hood, to ensure

adequate ventilation.[3][4][6]
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Verify that an eyewash station and safety shower are in close proximity and are

operational.[3]

Assemble all necessary materials and equipment before starting the procedure.

Handling:

Don the appropriate PPE as outlined in the table above.

When handling the substance, avoid direct contact.[4] Do not breathe dust, fumes, gas,

mist, vapors, or spray.[3][5][6]

Wash hands and any exposed skin thoroughly after handling.[5]

Do not eat, drink, or smoke in the work area.[5]

In Case of Exposure:

Eye Contact: Immediately rinse cautiously with water for at least 15 minutes, removing

contact lenses if present and easy to do.[3][4][5] Seek immediate medical attention.[3]

Skin Contact: Take off immediately all contaminated clothing.[3][4] Rinse the affected skin

with plenty of soap and water.[4][5] If skin irritation occurs, get medical advice.[5]

Inhalation: Move the person to fresh air and keep them comfortable for breathing.[3][4][5]

If breathing is difficult, give oxygen.[5] Call a poison center or doctor immediately.[3][4]

Ingestion: Rinse mouth with water.[2][5] Do NOT induce vomiting.[3] Call a poison center

or doctor if you feel unwell.[5]

Disposal Plan: Step-by-Step Waste Management
Proper disposal of 2,4,5-Trifluorobenzylamine and associated contaminated materials is

critical to prevent environmental contamination and ensure regulatory compliance.

Waste Segregation:
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All materials that have come into contact with 2,4,5-Trifluorobenzylamine, including

gloves, weigh boats, and absorbent paper, should be treated as hazardous chemical

waste.[9]

Containerization:

Place all waste into a designated, chemically compatible, and leak-proof container with a

secure lid.[9]

The container should be in good condition and not overfilled.[9]

Labeling:

Clearly label the waste container as "Hazardous Waste".[9]

Include the full chemical name, "2,4,5-Trifluorobenzylamine," and the approximate

quantity.[9] Do not use abbreviations.[9]

Note the date of waste generation and the responsible individual or lab.[9]

Storage:

Store the sealed waste container in a designated satellite accumulation area near the

point of generation.[9]

Ensure the waste is segregated from incompatible materials.[9]

Disposal:

Dispose of the contents and container in accordance with local, regional, and national

hazardous waste regulations.[3][5]

Contact your institution's Environmental Health and Safety (EHS) department to arrange

for a hazardous waste pickup.[9]
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The following diagram illustrates the logical flow for the safe handling and disposal of 2,4,5-
Trifluorobenzylamine.

Safe Handling and Disposal Workflow for 2,4,5-Trifluorobenzylamine
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Click to download full resolution via product page

Caption: Workflow for safe handling and disposal of 2,4,5-Trifluorobenzylamine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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